1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene

• IUPAC Name: 1-(2-phenyl-1-oxa-3,4-diazaspiro[4.4]non-2-en-4-yl)ethanone
• InChI: InChI=1S/C14H16N2O2/c1-11(17)16-14(9-5-6-10-14)18-13(15-16)12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key: HPCKKTPGBIZSQL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2(CCCC2)OC(=N1)C3=CC=CC=C3
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene, also known as APDN, is a heterocyclic compound that has gained attention in the scientific community due to its potential applications in various fields. APDN has a unique molecular structure that makes it an interesting molecule to study.

Scientific Research Applications

1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene has shown potential applications in various fields of scientific research. It has been studied as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene has also been investigated as a fluorescent probe for the detection of metal ions and as a catalyst for various organic reactions.

Mechanism of Action

The mechanism of action of 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene is not fully understood. However, it has been suggested that 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene may inhibit the activity of enzymes involved in the progression of cancer and neurodegenerative diseases. 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to protect neurons from oxidative stress. 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene has also been shown to have anti-inflammatory effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene is its unique molecular structure, which makes it an interesting molecule to study. 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene is also relatively easy to synthesize in high yield and purity. However, one limitation of 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene. One direction is to further investigate its potential as a drug candidate for the treatment of cancer and neurodegenerative diseases. Another direction is to study its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further research is needed to fully understand the mechanism of action of 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene and its potential side effects.

Synthesis Methods

The synthesis of 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene involves a multi-step process that includes the reaction of an aldehyde with an amine to form an imine, followed by a cyclization reaction to form the spirocyclic structure. The final step involves the reduction of the imine to form the nitrogen-containing heterocycle. The synthesis of 1-acetyl-3-phenyl-4-oxa-1,2-diazaspiro[4.4]non-2-ene has been optimized and can be carried out in high yield and purity.